Cas no 33333-57-2 (1H-Indole, 3-(2-thienyl)-)

1H-Indole, 3-(2-thienyl)- structure
1H-Indole, 3-(2-thienyl)- structure
Product Name:1H-Indole, 3-(2-thienyl)-
CAS No:33333-57-2
MF:C12H9NS
MW:199.271561384201
CID:2822527
PubChem ID:11106345
Update Time:2025-04-21

1H-Indole, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-(2-thienyl)indole
    • 33333-57-2
    • AKOS006320893
    • DTXSID20455391
    • DTXCID50406210
    • SCHEMBL223072
    • 1H-Indole, 3-(2-thienyl)-
    • Inchi: 1S/C12H9NS/c1-2-5-11-9(4-1)10(8-13-11)12-6-3-7-14-12/h1-8,13H
    • InChI Key: FNBOXQYFMYXVDU-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 199.04557046Da
  • Monoisotopic Mass: 199.04557046Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44Ų
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